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Compound of Interest

Compound Name: 9-Decen-1-amine

CAS No.: 51382-01-5

Cat. No.: B1247178

Get Quote

A Strategic Guide for Drug Development & Chemical Procurement

Executive Summary
9-Decen-1-amine (CAS: 51382-01-5) is a high-value alkene-functionalized building block,

critical in the synthesis of Lipid Nanoparticles (LNPs) for mRNA delivery and Poly(2-oxazoline)

polymers (PEG alternatives). Unlike its oxidized counterpart (9-decen-1-ol), which is a

commodity fragrance ingredient, the amine is frequently a non-stock, make-on-demand

intermediate.

This guide provides a self-validating procurement and synthesis strategy. It establishes that

while direct bulk sourcing is limited, the molecule is readily accessible via robust, one-step

conversions from abundant precursors like 10-undecenoic acid or 9-decen-1-ol.

Chemical Identity & Specifications
Before sourcing, verify the exact chemical identity to avoid isomer confusion (e.g., internal

alkenes).
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Parameter Specification

IUPAC Name 9-Decen-1-amine

Common Synonyms -Decenylamine, 10-Amino-1-decene

CAS Number 51382-01-5

Molecular Formula

Molecular Weight 155.28 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~205°C (760 mmHg) / 85-90°C (10 mmHg)

Key Functional Groups

Primary Amine (

), Terminal Alkene (

)

Storage 2-8°C, under Argon/Nitrogen (Air sensitive)

Supply Chain Landscape
The commercial availability of 9-Decen-1-amine is bifurcated between Research Scale (mg to

g) and Process Scale (kg+).

Direct Suppliers (Catalog Items)
Note: Stock levels fluctuate rapidly. Always confirm "In Stock" vs. "Lead Time".

Tier 1 (Global Distributors):

Sigma-Aldrich (Merck): Often listed as a "Rare Chemical" or via "Aldrich Market Select".

Thermo Fisher Scientific: Available through the Alfa Aesar or Acros Organics legacy

catalogs.

Tier 2 (Building Block Specialists):
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Enamine: High probability of stock for drug discovery analogs.

BOC Sciences: Specializes in fermentation-derived and semi-synthetic building blocks.

Ambeed / Combi-Blocks: Reliable for gram-scale synthesis intermediates.

Procurement Strategy: The "Make vs. Buy" Decision
Since the amine is often backordered, the most reliable supply chain strategy is to procure the

precursor and perform a late-stage transformation.
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Need 9-Decen-1-amine

Check Tier 1 Suppliers
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Direct Purchase
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Yes
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No
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Route A: 9-Decen-1-ol
(CAS 13019-22-2)

Commodity Fragrance Material

Lab Scale (<100g)

Route B: 10-Undecenoic Acid
(CAS 112-38-9)

Castor Oil Derivative
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Mitsunobu or Mesylation
-> Azide -> Reduction

Curtius Rearrangement
(Loss of 1 Carbon)
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Figure 1: Decision tree for sourcing 9-Decen-1-amine based on scale and availability.
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Technical Synthesis Protocols
If direct procurement fails, the following protocols provide authoritative, self-validating routes to

the target amine.

Method A: The "Fragrance Route" (From 9-Decen-1-ol)
Best for: Lab scale (1–50g), high purity requirements. Precursor: 9-Decen-1-ol (Widely

available, cheap).

Protocol:

Activation: React 9-decen-1-ol with Methanesulfonyl chloride (MsCl) and Triethylamine (

) in DCM at 0°C to form the mesylate.

Validation: TLC shows disappearance of alcohol (

) and appearance of mesylate (

).

Substitution: Treat mesylate with Sodium Azide (

) in DMF at 60°C for 4 hours.

Safety: Use a blast shield; azides are energetic.

Reduction (Staudinger): Add Triphenylphosphine (

) in THF/Water.

reduces the azide to the amine with release of

.

Purification: Acid-base extraction removes the triphenylphosphine oxide byproduct.

Method B: The "Castor Oil Route" (From 10-Undecenoic
Acid)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Best for: Bulk scale (kg+), lowest cost. Precursor: 10-Undecenoic acid (Commodity chemical).

[1]

Mechanism: Curtius Rearrangement (Chain shortening by one carbon).

Protocol:

Acyl Azide Formation: Dissolve 10-undecenoic acid in Toluene. Add Diphenylphosphoryl

azide (DPPA) and

.

Rearrangement: Heat to 80°C. Evolution of

gas indicates formation of the isocyanate.

Hydrolysis: Add aqueous HCl. The isocyanate hydrolyzes to the amine hydrochloride salt.

Isolation: Basify with NaOH and extract the free amine.

Applications in Drug Development
The terminal alkene and primary amine make this molecule a "dual-handle" linchpin.

Lipid Nanoparticles (LNPs)
9-Decen-1-amine is a precursor for ionizable cationic lipids used in mRNA vaccines. The

amine headgroup is alkylated (e.g., via reductive amination or Michael addition) to form the

ionizable core, while the alkene tail allows for:

Thiol-Ene "Click" Chemistry: Post-formulation functionalization of the LNP surface.

Oxidation: Conversion to epoxides or diols to tune lipid fluidity and endosomal escape.

Polymer Therapeutics (Polyoxazolines)
It is used to synthesize 2-(9-decenyl)-2-oxazoline.
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Living Cationic Ring-Opening Polymerization (CROP): This monomer creates polymers with

pendant alkene groups.

Bio-conjugation: The pendant alkenes serve as attachment points for peptides, antibodies, or

drugs via thiol-ene coupling, creating high-density drug conjugates.
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Figure 2: Functional utility of 9-Decen-1-amine in modern drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Organic Syntheses Procedure [orgsyn.org]
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amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247178/docs#commercial-availability-technical-
profile-9-decen-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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